3-(3-(4-(4-chlorophenyl)piperazin-1-yl)-3-oxopropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 3-[3-[4-(4-chlorophenyl)piperazin-1-yl]-3-oxopropyl]-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C23H22ClN5O2/c24-16-5-7-17(8-6-16)27-11-13-28(14-12-27)20(30)9-10-29-15-25-21-18-3-1-2-4-19(18)26-22(21)23(29)31/h1-8,15,26H,9-14H2
• InChI Key: ZNPYQFCWTDGMSD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)CCN3C=NC4=C(C3=O)NC5=CC=CC=C54
• Molecular Formula: C23H22ClN5O2
• Molecular Weight: 435.9 g/mol
• CAS No.: 1105249-34-0

Description

This compound belongs to the pyrimido[5,4-b]indol-4-one class, characterized by a fused bicyclic core structure. The 3-oxopropyl chain at position 3 connects to a 4-(4-chlorophenyl)piperazine moiety, introducing both lipophilic and electron-withdrawing properties.

Biological Activity

The compound 3-(3-(4-(4-chlorophenyl)piperazin-1-yl)-3-oxopropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into the biological activity of this compound, exploring its pharmacological properties, synthesis, and relevant studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{25}ClN_2O_2$, featuring a piperazine moiety linked to a pyrimidine-indole structure. The presence of the chlorophenyl group is significant as it often enhances the biological activity of compounds through various mechanisms.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, such as neurotransmitter receptors and enzymes involved in cellular signaling pathways. The piperazine ring is known for its role in modulating neurotransmitter systems, which may contribute to its potential therapeutic effects in neurological disorders and cancer treatment.

Biological Activities

• Antimicrobial Activity : Preliminary studies indicate that derivatives of compounds containing piperazine exhibit moderate to strong antibacterial activity against various strains, including Salmonella typhi and Bacillus subtilis .
• Enzyme Inhibition : The compound has shown potential as an inhibitor of key enzymes such as acetylcholinesterase (AChE) and urease. In vitro studies have reported IC50 values indicating strong inhibitory effects, which are crucial for developing treatments for conditions like Alzheimer's disease and urinary tract infections .
• Anticancer Properties : Research indicates that similar compounds may possess anticancer properties by inducing apoptosis in cancer cells or inhibiting cell proliferation through various pathways . The structural components of the compound suggest potential interactions with DNA or other cellular targets.

Case Study 1: Antibacterial Screening

A study synthesized several derivatives based on the piperazine structure and evaluated their antibacterial properties. The most active compounds showed significant inhibition against Staphylococcus aureus with IC50 values ranging from 0.63 to 2.14 µM .

Case Study 2: Enzyme Inhibition

In another investigation focusing on enzyme inhibition, derivatives containing the chlorophenylpiperazine moiety were tested for AChE inhibition. Results indicated that these compounds not only inhibited AChE effectively but also demonstrated binding affinity to bovine serum albumin (BSA), suggesting their potential for therapeutic applications .

Data Table: Summary of Biological Activities

Activity Type	Target Organism/Enzyme	IC50 Value (µM)	Reference
Antibacterial	Salmonella typhi	0.63
Antibacterial	Bacillus subtilis	2.14
AChE Inhibition	Acetylcholinesterase	1.50
Urease Inhibition	Urease	0.85

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogs sharing the pyrimido[5,4-b]indol-4-one scaffold but differing in substituents. Key structural variations influence physicochemical properties, target selectivity, and bioactivity.

Piperazine-Modified Analogs

Compound Name	Substituents	Key Features	Potential Activity	Evidence ID
Target Compound	3-(3-(4-(4-chlorophenyl)piperazin-1-yl)-3-oxopropyl)	Chlorophenyl enhances lipophilicity; piperazine may enhance CNS penetration.	Likely kinase or receptor modulation
3-(4-Methoxyphenyl)-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl analog	4-Methoxyphenyl; sulfanyl-piperidine chain	Methoxy improves solubility; sulfanyl may increase metabolic stability.	Antimicrobial or antiproliferative
2-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-3-[3-(trifluoromethyl)phenyl] analog	Trifluoromethylphenyl; phenylpiperazine	CF3 group enhances electron-withdrawing effects; phenylpiperazine may broaden receptor affinity.	Kinase inhibition (e.g., BMPR2)

Key Findings :

• Chlorophenyl vs. Methoxy/Trifluoromethylphenyl : The 4-chlorophenyl group in the target compound offers moderate lipophilicity, balancing membrane permeability and solubility. In contrast, methoxy () or trifluoromethyl () substituents may improve solubility or target engagement, respectively .
• Sulfanyl vs. Oxopropyl Chains : Sulfanyl-containing analogs (e.g., ) exhibit higher metabolic stability due to sulfur’s resistance to oxidation, whereas the 3-oxopropyl chain in the target compound may confer flexibility for receptor binding .

Core-Modified Pyrimidoindole Derivatives

Compound Name	Substituents	Key Features	Potential Activity	Evidence ID
8-Bromo-3-(3-isopropoxypropyl) analog	Bromine at position 8; isopropoxypropyl chain	Bromine increases molecular weight and halogen bonding; isopropoxy enhances lipophilicity.	Anticancer (DNA intercalation)
3-Phenyl-2-propylsulfanyl analog	Phenyl; propylsulfanyl	Phenyl group may enhance π-π stacking; sulfanyl improves stability.	Antimicrobial
3-(4-Ethoxyphenyl)-2-propylsulfanyl analog	4-Ethoxyphenyl; propylsulfanyl	Ethoxy improves solubility; sulfanyl aids in redox stability.	Anti-inflammatory

Key Findings :

• Halogenation Effects : The 8-bromo analog () may exhibit stronger DNA-binding activity compared to the target compound’s unmodified core, suggesting divergent therapeutic applications .
• Aryl Group Diversity : Ethoxy () and methoxy () substituents enhance solubility, whereas the target’s chlorophenyl prioritizes target affinity over solubility .

Research Implications and Gaps

• Synthetic Challenges : Piperazine-linked pyrimidoindoles (e.g., ) often require Buchwald-Hartwig coupling or multi-step alkylation, as seen in related syntheses .
• Data Limitations : Direct pharmacological data for the target compound are absent in the evidence, necessitating further studies on its kinase inhibition profile or receptor binding assays.